Cas no 1807270-60-5 (Methyl 5-chloro-2-cyano-4-iodobenzoate)

• Product Name: Methyl 5-chloro-2-cyano-4-iodobenzoate
• CAS No: 1807270-60-5
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4953970
• Update Time: 2025-07-22

Methyl 5-chloro-2-cyano-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyano-4-iodobenzoate

• Inchi： 1S/C9H5ClINO2/c1-14-9(13)6-3-7(10)8(11)2-5(6)4-12/h2-3H,1H3
• InChI Key： PCUDGZFMGJNMBG-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(=O)OC)=C(C#N)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloro-2-cyano-4-iodobenzoate

Methyl 5-chloro-2-cyano-4-iodobenzoate (CAS No. 1807270-60-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 5-chloro-2-cyano-4-iodobenzoate (CAS No. 1807270-60-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its chloro, cyano, and iodo substituents, presents a versatile platform for the development of novel pharmaceuticals and agrochemicals. The precise arrangement of these functional groups not only enhances its reactivity but also opens up possibilities for diverse applications in synthetic chemistry and drug discovery.

The chemical structure of Methyl 5-chloro-2-cyano-4-iodobenzoate consists of a benzoate core substituted with a chlorine atom at the 5-position, a cyano group at the 2-position, and an iodine atom at the 4-position. This specific configuration imparts distinct electronic and steric properties, making it an attractive candidate for further functionalization. The presence of both electron-withdrawing (cyano) and electron-donating (iodine) groups creates a balance that is conducive to various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions.

In recent years, there has been a surge in research focused on harnessing the potential of halogenated benzoates like Methyl 5-chloro-2-cyano-4-iodobenzoate in medicinal chemistry. The halogen atoms serve as crucial handles for further derivatization, enabling the synthesis of complex molecular architectures. For instance, the iodine atom at the 4-position can be readily engaged in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biaryl systems prevalent in many bioactive molecules.

One of the most compelling aspects of Methyl 5-chloro-2-cyano-4-iodobenzoate is its utility as a building block in the synthesis of pharmacologically relevant compounds. The cyano group can be converted into amides or carboxamides through hydrolysis or reduction, introducing polar functionalities that are often essential for receptor binding. Additionally, the chloro group can undergo nucleophilic substitution to introduce a wide array of heterocycles or other nitrogen-containing moieties, further expanding the structural diversity of potential derivatives.

The benzoate moiety itself is a well-known pharmacophore found in numerous therapeutic agents. Its aromatic stability and ability to engage in hydrogen bonding make it an excellent scaffold for drug design. By leveraging Methyl 5-chloro-2-cyano-4-iodobenzoate, researchers can access novel analogs with tailored properties for targeting specific biological pathways. This has led to several promising studies exploring its derivatives as potential inhibitors of enzymes involved in cancer metabolism and inflammatory responses.

Recent advancements in computational chemistry have also enhanced the utility of Methyl 5-chloro-2-cyano-4-iodobenzoate. Molecular modeling studies have revealed insights into how different substituents influence the compound's interactions with biological targets. These insights are critical for designing molecules with optimized binding affinities and selectivity. For example, virtual screening campaigns using databases like PubChem and ZINC have identified several derivatives of this compound that show promise as kinase inhibitors.

The synthesis of Methyl 5-chloro-2-cyano-4-iodobenzoate itself is an intricate process that requires careful optimization to achieve high yields and purity. Traditional synthetic routes often involve multi-step sequences starting from commercially available benzoic acid derivatives. Advanced techniques such as flow chemistry have been explored to improve reaction efficiency and scalability. These methods not only enhance productivity but also minimize waste, aligning with green chemistry principles.

In conclusion, Methyl 5-chloro-2-cyano-4-iodobenzoate represents a valuable asset in the chemical biologist's toolkit. Its unique structural features and reactivity make it an excellent precursor for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation. The combination of traditional synthetic methodologies with cutting-edge computational tools ensures that its potential will be fully realized in the years to come.